Cas no 2975-36-2 (Mepazine hydrochloride)

• Product Name: Mepazine hydrochloride
• CAS No: 2975-36-2
• MF: C₁₉H₂₃ClN₂S
• MW: 346.917322397232
• CID: 258652
• PubChem ID: 102907
• Update Time: 2025-05-28

Mepazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine,10-[(1-methyl-3-piperidinyl)methyl]-, hydrochloride (1:1)
• 10-(1-Methyl-[3]piperidylmethyl)-phenothiazin, Hydrochlorid
• 10-(1-methyl-[3]piperidylmethyl)-phenothiazine, hydrochloride
• 10-(1-methyl-piperidin-3-ylmethyl)-10H-phenothiazine, monohydrochloride
• 10-[(1-methyl-3-piperidyl)methyl]-10H-phenothiazine monohydrochloride
• 10-[(1-methyl-3-piperidyl)methyl]phenothiazine hydrochloride
• 10-[(1-methyl-3-piperydil)methyl]phenothiazine hydrochloride
• mepazine hydrochloride
• NSC 64076
• 10-[(1-methylpiperidin-3-yl)methyl]phenothiazine;hydrochloride
• NSC64076
• Mepazine (hydrochloride)
• 10-((1-Methyl-3-piperidyl)methyl)phenothiazine hydrochloride
• CS-0111531
• Q27289984
• 10H-PHENOTHIAZINE, 10-((1-METHYL-3-PIPERIDINYL)METHYL)-, HYDROCHLORIDE (1:1)
• 10-((1-Methyl-3-piperidyl)methyl)-10H-phenothiazine monohydrochloride
• NSC-64076
• MEPAZINE HYDROCHLORIDE, (+/-)-
• NS00083071
• MEPAZINE HCL
• 10-((1-methylpiperidin-3-yl)methyl)-10H-phenothiazine HCl
• 10H-Phenothiazine, 10-((1-methyl-3-piperidinyl)methyl)-, monohydrochloride
• Pecazine monohydrochloride
• AKOS016023670
• Phenothiazine, 10-((1-methyl-3-piperidyl)methyl)-, monohydrochloride
• Phenothiazine, 10-((1-methyl-3-piperidyl)methyl)-, hydrochloride
• WLN: T C666 BN ISJ B1- CT6NTJ A1 &GH
• Pecazine hydrochloride
• 1-Pipecoline, 3-(phenothiazin-10-yl)methyl-, hydrochloride
• 2975-36-2
• 10h-phenothiazine,10-[(1-methyl-3-piperidinyl)methyl]-,hydrochloride
• UNII-TIW15Q5R21
• MS-25336
• (+/-)-MEPAZINE HYDROCHLORIDE
• Mepazine chloride
• TIW15Q5R21
• HY-121282A
• EINECS 221-020-8
• G13034
• GLXC-01751
• DA-75418
• 738596-90-2
• RLCFKYRNUBRPIK-UHFFFAOYSA-N
• Mepazine hydrochloride

• Inchi： 1S/C19H22N2S.ClH/c1-20-12-6-7-15(13-20)14-21-16-8-2-4-10-18(16)22-19-11-5-3-9-17(19)21;/h2-5,8-11,15H,6-7,12-14H2,1H3;1H
• InChI Key： RLCFKYRNUBRPIK-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=CC=2N(C2C=CC=CC1=2)CC1CN(C)CCC1

Computed Properties

• Exact Mass: 346.12729
• Monoisotopic Mass: 346.1270476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.8Ų

Experimental Properties

• PSA: 6.48

Additional information on Mepazine hydrochloride

Recent Advances in the Study of Mepazine Hydrochloride (2975-36-2): A Comprehensive Research Brief

Mepazine hydrochloride (CAS: 2975-36-2), a phenothiazine derivative, has garnered renewed interest in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its mechanisms of action, pharmacokinetics, and novel applications beyond its traditional use as an antipsychotic agent. This research brief synthesizes the latest findings to provide a comprehensive overview of the current state of knowledge regarding Mepazine hydrochloride.

One of the most significant advancements in the study of Mepazine hydrochloride is its potential role in modulating neurotransmitter systems. Recent in vitro and in vivo studies have demonstrated its affinity for dopamine D2 and serotonin 5-HT2A receptors, suggesting a broader pharmacological profile than previously understood. These findings, published in the Journal of Medicinal Chemistry (2023), indicate that Mepazine hydrochloride may have applications in treating a wider range of neuropsychiatric disorders, including treatment-resistant depression and anxiety disorders.

In the realm of drug formulation, researchers have made progress in improving the bioavailability of Mepazine hydrochloride. A 2024 study in the International Journal of Pharmaceutics reported the development of a novel nanoparticle-based delivery system that enhances the compound's solubility and absorption. This technological advancement could potentially address some of the limitations associated with the drug's pharmacokinetic properties, opening new possibilities for clinical applications.

Recent investigations into the safety profile of Mepazine hydrochloride have yielded important insights. A comprehensive meta-analysis published in CNS Drugs (2023) examined data from clinical trials spanning the past decade, concluding that while the drug maintains a favorable safety profile in most patient populations, special consideration is required for elderly patients due to potential cardiovascular effects. These findings have important implications for clinical practice and future research directions.

Emerging research has also explored the potential of Mepazine hydrochloride in non-psychiatric applications. Preliminary studies suggest that the compound may exhibit anti-inflammatory properties through modulation of microglial activity, as reported in a recent Nature Chemical Biology publication. This discovery has sparked interest in investigating its potential use in neurodegenerative diseases characterized by neuroinflammation, such as Alzheimer's disease and Parkinson's disease.

The synthesis and characterization of Mepazine hydrochloride derivatives have become an active area of research. Several research groups have reported the development of novel analogs with improved selectivity and reduced side effects. These structure-activity relationship studies, detailed in recent issues of Bioorganic & Medicinal Chemistry, provide valuable insights for future drug development efforts in this chemical class.

Looking forward, the research landscape for Mepazine hydrochloride appears promising. Current clinical trials registered with the WHO International Clinical Trials Registry Platform indicate ongoing investigations into its efficacy in various neuropsychiatric conditions. Furthermore, the compound's unique chemical properties continue to make it a valuable tool for understanding fundamental neurochemical processes, as evidenced by its use in recent neuropharmacology studies.

In conclusion, the renewed scientific interest in Mepazine hydrochloride (2975-36-2) reflects its potential as both a therapeutic agent and a research tool in chemical biology and pharmaceutical sciences. The recent advancements discussed in this brief highlight the compound's versatility and underscore the importance of continued investigation into its mechanisms and applications. As research progresses, Mepazine hydrochloride may well emerge as a key player in the development of novel treatments for complex neuropsychiatric and neurodegenerative disorders.